Cas no 1806939-06-9 (Methyl 4-chloro-3-(difluoromethyl)-2-iodopyridine-6-acetate)

• Product Name: Methyl 4-chloro-3-(difluoromethyl)-2-iodopyridine-6-acetate
• CAS No: 1806939-06-9
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4808602
• Update Time: 2025-10-30

Methyl 4-chloro-3-(difluoromethyl)-2-iodopyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-(difluoromethyl)-2-iodopyridine-6-acetate

• Inchi： 1S/C9H7ClF2INO2/c1-16-6(15)3-4-2-5(10)7(8(11)12)9(13)14-4/h2,8H,3H2,1H3
• InChI Key： OCARJDBYHXPECF-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(CC(=O)OC)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-chloro-3-(difluoromethyl)-2-iodopyridine-6-acetate

Methyl 4-chloro-3-(difluoromethyl)-2-iodopyridine-6-acetate (CAS No. 1806939-06-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-chloro-3-(difluoromethyl)-2-iodopyridine-6-acetate (CAS No. 1806939-06-9) is a highly valuable intermediate in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that makes it indispensable in the synthesis of various bioactive molecules. This compound, characterized by its pyridine core substituted with chloro, difluoromethyl, and iodopyridine functionalities, has garnered significant attention due to its role in the development of novel therapeutic agents.

The structural motif of Methyl 4-chloro-3-(difluoromethyl)-2-iodopyridine-6-acetate is particularly noteworthy for its ability to serve as a versatile building block in medicinal chemistry. The presence of multiple reactive sites—such as the iodine atom for cross-coupling reactions, the chloro group for nucleophilic substitution, and the difluoromethyl group for enhancing metabolic stability—makes this compound a preferred choice for synthetic chemists aiming to develop complex molecular architectures.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for heterocyclic compounds, particularly those incorporating pyridine derivatives. Pyridines are ubiquitous in drug discovery due to their favorable pharmacokinetic properties and their ability to interact with biological targets. Among these, Methyl 4-chloro-3-(difluoromethyl)-2-iodopyridine-6-acetate stands out as a critical intermediate in the synthesis of small-molecule inhibitors targeting various diseases.

One of the most compelling applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. The pyridine scaffold in Methyl 4-chloro-3-(difluoromethyl)-2-iodopyridine-6-acetate provides an excellent platform for designing molecules that can selectively inhibit aberrant kinase activity. For instance, recent studies have demonstrated its utility in synthesizing inhibitors of Janus kinases (JAKs), which are implicated in autoimmune disorders such as rheumatoid arthritis.

The incorporation of the difluoromethyl group into the pyridine core is particularly significant, as it not only enhances the metabolic stability of the resulting drug candidates but also improves their binding affinity to biological targets. This modification has been widely employed in the development of antiviral and anticancer agents, where maintaining structural integrity under physiological conditions is crucial.

Moreover, the presence of an iodine atom at the 2-position of the pyridine ring allows for facile participation in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental tools in organic synthesis, enabling the construction of complex molecular frameworks from simpler precursors. The ability to introduce aryl or vinyl groups at this position has been exploited in generating libraries of novel compounds with potential therapeutic activity.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 4-chloro-3-(difluoromethyl)-2-iodopyridine-6-acetate as a key intermediate. For instance, transition-metal-catalyzed reactions have been optimized to achieve high yields and selectivity when incorporating functional groups into this scaffold. These developments have not only streamlined synthetic routes but also opened new avenues for drug discovery.

The compound's versatility extends beyond kinase inhibitors. It has also been utilized in the synthesis of antiviral agents, where its structural features contribute to potent inhibition of viral enzymes. The chloro and difluoromethyl groups, in particular, have been shown to enhance binding interactions with viral proteases and polymerases, making this compound a valuable asset in antiviral drug design.

In conclusion, Methyl 4-chloro-3-(difluoromethyl)-2-iodopyridine-6-acetate (CAS No. 1806939-06-9) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.